2-({2-Hydroxy-3-[(prop-2-en-1-yl)oxy]propyl}amino)ethane-1-sulfonic acid

• CAS No.: 74440-85-0
• Molecular Formula: C8H17NO5S
• Molecular Weight: 239.29 g/mol
• IUPAC Name: 2-[(2-hydroxy-3-prop-2-enoxypropyl)amino]ethanesulfonic acid
• InChI: InChI=1S/C8H17NO5S/c1-2-4-14-7-8(10)6-9-3-5-15(11,12)13/h2,8-10H,1,3-7H2,(H,11,12,13)
• InChI Key: JYMKLDYHKSOFJG-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC(CNCCS(=O)(=O)O)O

Description

2-({2-Hydroxy-3-[(prop-2-en-1-yl)oxy]propyl}amino)ethane-1-sulfonic acid is a useful research compound. Its molecular formula is C8H17NO5S and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 2 liter volume flask equipped with a stirrer, taurine (125 g), sodium hydroxide (40 g), deionized water (200 g) and ethylene glycol monoethyl ether (600 g) were charged. The contents were maintained at 60° C. while stirring, and a mixture of allyl glycidyl ether (114 g) and p-nitrosophenol (0.1 g) was dropwise added thereto in 20 minutes. Thereafter, stirring was continued for 2 hours. The reaction mixture of pH 9 was treated with an ionic exchange resin (Amberlite IR-120) to eliminate Na+ ion, whereby a solution of pH 4 was obtained. The solution was concentrated in a rotary evaporator to make a 7/10 volume so that needle crystals were precipitated. These crystals were identified to unreacted taurine by NMR and IR. The filtrate was poured into a 3 time volume of acetone to precipitate brown oily materials. The oily materials were collected and dried in vacuo as give N-(2-hydroxy-3-allyloxypropyl)taurine (96 g) of the formula: ##STR7##